Cas no 1202879-56-8 (2-chloro-7-methoxy-1,3-benzoxazole)

• Product Name: 2-chloro-7-methoxy-1,3-benzoxazole
• CAS No: 1202879-56-8
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• CID: 4668884
• PubChem ID: 66912356
• Update Time: 2025-05-26

2-chloro-7-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-methoxybenzoxazole
• 2-chloro-7-methoxy-1,3-benzoxazole

• Inchi： 1S/C8H6ClNO2/c1-11-6-4-2-3-5-7(6)12-8(9)10-5/h2-4H,1H3
• InChI Key： WJXPZWRMAIWKMY-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=C(C=2O1)OC

Computed Properties

• Exact Mass: 183.0087061g/mol
• Monoisotopic Mass: 183.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.0±13.0 ºC (760 Torr),
• Flash Point: 105.6±19.8 ºC,
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-chloro-7-methoxy-1,3-benzoxazole

Introduction to 2-chloro-7-methoxy-1,3-benzoxazole (CAS No: 1202879-56-8)

2-chloro-7-methoxy-1,3-benzoxazole is a heterocyclic compound with significant applications in pharmaceutical and chemical research. Its molecular structure, featuring a benzoxazole core substituted with a chlorine atom at the 2-position and a methoxy group at the 7-position, endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered attention in recent years due to its potential role in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

The CAS number 1202879-56-8 uniquely identifies this compound within the global chemical registry, ensuring precise classification and reference in scientific literature. The benzoxazole moiety is a well-known pharmacophore, frequently incorporated into molecules exhibiting antimicrobial, anti-inflammatory, and anticancer activities. The presence of the chloro substituent enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is pivotal for further functionalization during drug synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of 2-chloro-7-methoxy-1,3-benzoxazole as a versatile building block. Researchers have demonstrated its utility in constructing derivatives with enhanced binding affinity to biological targets. For instance, studies have shown that modifications at the 7-methoxy position can modulate pharmacokinetic properties, improving oral bioavailability and metabolic stability. This has spurred interest in exploring its role in developing next-generation small-molecule drugs.

The compound’s reactivity also makes it a valuable tool in synthetic organic chemistry. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or amino groups at various positions of the benzoxazole ring. Such transformations open doors to creating structurally diverse analogs for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for therapeutic intervention.

In the realm of computational chemistry, 2-chloro-7-methoxy-1,3-benzoxazole has been used as a reference molecule to develop predictive models for drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties. Its well-characterized interactions with biological receptors have provided insights into structure-activity relationships (SAR), guiding medicinal chemists in optimizing potency while minimizing off-target effects. These computational studies underscore the compound’s significance as a scaffold for rational drug design.

Experimental investigations have also revealed interesting physicochemical properties of 2-chloro-7-methoxy-1,3-benzoxazole. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics. Additionally, crystallographic studies have provided high-resolution insights into its solid-state conformation, which are critical for understanding its behavior in pharmaceutical formulations.

The compound’s potential extends beyond academic research; industrial applications are emerging as pharmaceutical companies seek cost-effective intermediates for large-scale synthesis. Its stability under various storage conditions and compatibility with standard synthetic protocols make it an attractive candidate for commercial production. Furthermore, green chemistry principles are being integrated into its synthesis to minimize environmental impact, aligning with global sustainability goals.

Future directions in the study of 2-chloro-7-methoxy-1,3-benzoxazole include exploring its role in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. Preliminary data suggest that derivatives of this compound may interact with novel targets implicated in these conditions. As research progresses, collaborations between academia and industry will be crucial to translate these findings into tangible therapeutic benefits for patients worldwide.

In summary,2-chloro-7-methoxy-1,3-benzoxazole (CAS No: 1202879-56-8) represents a cornerstone in modern drug discovery and synthetic chemistry. Its unique structural features and reactivity profile offer unparalleled opportunities for innovation across multiple disciplines. By leveraging cutting-edge technologies and interdisciplinary approaches, this compound continues to pave the way for groundbreaking advancements in medicine.